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Compound of Interest

Compound Name: UNC2025 hydrochloride
Cat. No.: B1574297
Get Quote

Executive Summary: The "Incineration Only" Directive

UNC2025 hydrochloride (CAS: 1429881-91-3) is a potent, ATP-competitive Mer/FIt3 tyrosine
kinase inhibitor. While it is not currently classified as a P-listed or U-listed waste by the EPA
(RCRA), its biological activity (IC50 <1 nM) mandates that it be handled with the same rigor as
cytotoxic antineoplastic agents.

Core Safety Directive:
e NEVER dispose of UNC2025 (solid or liquid) down the drain.

 NEVER rely on chemical deactivation (e.g., bleach) as a primary disposal method; oxidation
may produce toxic byproducts without destroying the kinase-inhibiting pharmacophore.

o ALWAYS segregate as Hazardous Chemical Waste destined for high-temperature
incineration (>1,000°C).

Chemical Hazard Profile & Causality

To dispose of a chemical safely, one must understand its mechanism of harm. UNC2025 is
designed to inhibit cell signaling pathways involved in cell survival and proliferation.
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Property Specification Safety Implication

Salt form increases water
Molecular Formula C31H45CIN6O - HCI solubility, increasing aquatic

bioavailability risk.

Potent biological modulator;
_ treat as a suspected
Target Mer/FIt3 Kinase ) )
reproductive toxin and

mutagen.

H315 (Skin Irrit.), H319 (Eye
GHS Classification Warning Irrit.), H410 (Very toxic to

aquatic life).

High risk of aerosolization
Physical State White/Off-white Solid during weighing; requires
HEPA containment.

Resistant to ambient
Reactivity Stable degradation; persistent in the

environment if not incinerated.

Why Aquatic Toxicity Matters (H410): Kinase inhibitors are designed to be stable in
physiological conditions. If flushed, they bypass standard wastewater treatment and can
bioaccumulate in aquatic organisms, disrupting developmental signaling pathways in marine
life. Zero-discharge is the only acceptable standard.

Disposal Decision Matrix (Visualized)

The following logic flow dictates the handling of UNC2025 waste streams.
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Figure 1: Decision tree for segregating and packaging UNC2025 waste streams to ensure

incineration.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Contaminated Debris)

Applicability: Weighing boats, pipette tips, gloves, bench paper, and empty vials.
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e Segregation: Do not mix with general lab trash or biohazard waste (unless infectious). Use a
dedicated waste stream for chemical solids.

o Containment:
o Place items immediately into a clear plastic zip-lock bag.

o Place the sealed clear bag into a secondary yellow or red hazardous waste bag (color
code depends on institutional policy for cytotoxics).

e Labeling:

o Label must read: "Hazardous Waste: Solid Debris contaminated with UNC2025 (Kinase
Inhibitor)."

o Check "Toxic" box.

Protocol B: Liquid Waste (Stock Solutions & HPLC Effluent)
Applicability: DMSO stocks, cell culture media >1uM, HPLC mobile phases.

e Solvent Compatibility:

o UNC2025 is often dissolved in DMSO or Ethanol. Ensure the waste carboy is compatible
with these solvents (HDPE or Glass).

» Collection:
o Pour waste into a dedicated "Cytotoxic/Toxic Chemical" carboy.
o Do not fill >90% to allow for thermal expansion.

e RCRA Coding (Critical):

o If dissolved in a flammable solvent (Ethanol/Methanol), the waste carries the D001
(Ignitable) code.

o If dissolved in DMSO (non-regulated solvent), tag as "Non-Regulated Chemical Waste -
Toxic/Bioactive."
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o Note: Even if "Non-Regulated" by RCRA, your EHS manifest must specify "Incineration
Required."

Protocol C: Spill Cleanup (Powder Form)
Scenario: You have spilled 10mg of solid UNC2025 HCI on the bench.

Secure Area: Alert nearby personnel. Don double nitrile gloves, lab coat, and safety goggles.
If outside a fume hood, wear an N95 or P100 respirator to prevent inhalation.

Containment (Dry):

o Cover the spill with a damp paper towel (water or ethanol) to prevent dust generation. Do
not sweep dry powder.

Removal:

o Wipe up the material using the damp towels.

o Clean the surface 3x with a soap/water solution, followed by an ethanol rinse.

Disposal: Treat all cleanup materials as Solid Waste (Protocol A).

Regulatory & Compliance Context (E-E-A-T)

As a researcher, you are the "Generator” of the waste. You are liable for its characterization.

o EPA Status: UNC2025 is not P-listed (acutely toxic) or U-listed (toxic). However, under 40
CFR 262.11, the generator must determine if the waste exhibits hazardous characteristics.

e The "Generator Knowledge" Clause: As a scientist, you know this molecule targets biological
systems. Therefore, you must classify it as Toxic for disposal purposes, ensuring it does not
enter municipal water systems.

 In-Lab Deactivation: We advise against attempting to neutralize UNC2025 with bleach
(sodium hypochlorite). While bleach kills biological organisms, it may react with the
piperazine or pyrrolo-pyrimidine moieties of UNC2025 to form chlorinated organic
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byproducts, which are often more persistent and toxic than the parent compound.
Incineration is the only self-validating destruction method.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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